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Introduction
The Speckled protein 100 (Sp100) is a crucial component of the Promyelocytic Leukemia

(PML) nuclear bodies, subnuclear structures involved in a myriad of cellular processes

including transcriptional regulation, apoptosis, and antiviral defense.[1][2] The human SP100

gene undergoes alternative splicing to generate multiple protein isoforms, with Sp100A,

Sp100B, Sp100C, and Sp100HMG being the most extensively studied.[2][3][4] These isoforms

share a common N-terminal region but differ in their C-terminal domains, leading to functional

diversity.[3][4] Understanding the tissue-specific expression and signaling pathways of these

isoforms is paramount for elucidating their roles in health and disease, and for the development

of targeted therapeutics. This guide provides a comprehensive overview of Sp100 isoforms,

their expression patterns, and the experimental methodologies to study them.

Sp100 Isoform Domain Architecture
The functional diversity of Sp100 isoforms is largely attributed to their distinct C-terminal

domain structures. All major isoforms share an N-terminal region containing a dimerization

domain and a PML-NB localization signal.[3]

Sp100A: The shortest major isoform, containing the core N-terminal domains.[3]
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Sp100B, Sp100C, and Sp100HMG: These longer isoforms all possess a SAND domain,

which is involved in DNA binding.[3][5]

Sp100C: Contains a plant homeodomain (PHD) and a bromodomain, suggesting a role in

recognizing histone modifications.[3]

Sp100HMG: Features a high mobility group (HMG) box, which is also involved in DNA

binding and chromatin remodeling.[1][6]

Quantitative Data Presentation: Sp100 Gene
Expression Across Human Tissues
While comprehensive quantitative data for each specific Sp100 isoform across a wide range of

human tissues is not readily available in public databases, RNA sequencing data from

resources such as the Genotype-Tissue Expression (GTEx) project and the Human Protein

Atlas provides valuable insights into the overall expression of the SP100 gene.[7][8][9] The

following table summarizes the median RNA expression levels of the SP100 gene across a

selection of human tissues. It is important to note that this data represents the combined

expression of all isoforms.
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Tissue
Median RNA Expression
(TPM)

Data Source

Spleen 150.3 GTEx

Lung 120.5 GTEx

Whole Blood 110.2 GTEx

Small Intestine (Terminal

Ileum)
105.8 GTEx

Colon (Transverse) 98.7 GTEx

Ovary 85.4 GTEx

Adipose (Subcutaneous) 80.1 GTEx

Esophagus (Mucosa) 75.6 GTEx

Skin (Sun Exposed) 72.3 GTEx

Heart (Left Ventricle) 65.9 GTEx

Liver 58.2 GTEx

Pancreas 55.4 GTEx

Brain (Cortex) 45.1 GTEx

Skeletal Muscle 30.7 GTEx

TPM: Transcripts Per Million

Qualitative data from UniProt suggests that while the SP100 gene is widely expressed, the

Sp100-B isoform shows a more restricted expression pattern, being found primarily in the

spleen, tonsil, thymus, and mature B-cell lines.[10]

Signaling Pathways and Molecular Interactions
Sp100 isoforms are implicated in several key signaling pathways, often acting as transcriptional

co-regulators. Their diverse domains allow for a range of protein-protein and protein-DNA

interactions.
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Sp100 and Chromatin Remodeling
Sp100 isoforms, particularly those containing SAND and HMG domains, are involved in

chromatin-mediated gene regulation. They can interact with heterochromatin protein 1 (HP1), a

key player in the formation of repressive chromatin environments.[1][6] This interaction

provides a link between PML nuclear bodies and the chromatin landscape.
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Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1178982?utm_src=pdf-body-img
https://www.benchchem.com/product/b1178982?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Interaction of SP100 with HP1 proteins: a link between the promyelocytic leukemia-
associated nuclear bodies and the chromatin compartment - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. protocols.io [protocols.io]

3. researchgate.net [researchgate.net]

4. Frontiers | The Fate of Speckled Protein 100 (Sp100) During Herpesviruses Infection
[frontiersin.org]

5. SP100B, a repressor of gene expression preferentially binds to DNA with unmethylated
CpGs - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Interaction of SP100 with HP1 proteins: A link between the promyelocytic leukemia-
associated nuclear bodies and the chromatin compartment - PMC [pmc.ncbi.nlm.nih.gov]

7. SP100 protein expression summary - The Human Protein Atlas [proteinatlas.org]

8. A bioinformatic survey of RNA isoform diversity and expression across 9 GTEx tissues
using long-read sequencing data - PMC [pmc.ncbi.nlm.nih.gov]

9. Surveying the landscape of RNA isoform diversity and expression across 9 GTEx tissues
using long-read sequencing data - PMC [pmc.ncbi.nlm.nih.gov]

10. uniprot.org [uniprot.org]

To cite this document: BenchChem. [Sp100 Isoforms and Their Tissue-Specific Expression:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178982#sp100-isoforms-and-their-tissue-specific-
expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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